Cas no 13080-39-2 (1'-O-(E-4-coumaroyl)-beta-glucopyranose)

1'-O-(E-4-coumaroyl)-beta-glucopyranose structure
13080-39-2 structure
Product Name:1'-O-(E-4-coumaroyl)-beta-glucopyranose
CAS No:13080-39-2
MF:C15H18O8
MW:326.298625469208
CID:2061318
PubChem ID:14158117
Update Time:2025-04-21

1'-O-(E-4-coumaroyl)-beta-glucopyranose Chemical and Physical Properties

Names and Identifiers

    • 1'-O-(E-4-coumaroyl)-beta-glucopyranose
    • 1-O-(E)-p-coumaroyl-beta-D-glucopyranose
    • 1-[3-(4-hydroxyphenyl)-2-propenoate]-beta-D-glucopyranoside
    • beta-D-glucopyranosyl 1-[3-(4-hydroxyphenyl)-2-propenoate]
    • beta-glucosyl ester of p-coumaric acid
    • trans-p-coumaric acid-9-O-beta-D-glucopyranoside
    • trans-p-coumaroyl-beta-D-glucopyranoside
    • 1-[3-(4-hydroxyphenyl)-2-propenoate]-β-D-glucopyranoside
    • 7139-64-2
    • (-)-trans-p-Coumaroyl beta-D-glucopyranoside
    • trans-p-Coumaroyl beta-D-glucopyranoside
    • Q27139663
    • 1-O-(4-Coumaroyl)-beta-D-glucose
    • p-Coumaroyl-b-D-glucose
    • 1-O-p-Coumaroyl-
    • CHEMBL464612
    • SCHEMBL20959521
    • MC71950
    • 1-O-(4-hydroxycinnamoyl)-beta-D-glucose
    • beta-D-Glucopyranose, 1-(3-(4-hydroxyphenyl)-2-propenoate)
    • FS-8557
    • A-D-glucose
    • p-coumaroyl-beta-D-glucose
    • HY-W411439
    • CS-0523837
    • NCGC00180595-01
    • 1-O-(trans-4-coumaroyl)-beta-D-glucose
    • p-coumaroyl glucose
    • (2S,3R,4S,5S,6R)-3,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl (E)-3-(4-hydroxyphenyl)acrylate
    • 13080-39-2
    • 1-O-[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
    • 1-O-(4-coumaroyl)-beta-D-glucoside
    • ACon1_001353
    • 1-O-(4-coumaroyl)-beta-glucose
    • [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • 1-O-(4-Hydroxycinnamoyl)-b-D-glucose;1-O-(4-Coumaroyl)-b-D-glucose
    • CHEBI:71498
    • Inchi: 1S/C15H18O8/c16-7-10-12(19)13(20)14(21)15(22-10)23-11(18)6-3-8-1-4-9(17)5-2-8/h1-6,10,12-17,19-21H,7H2/b6-3+
    • InChI Key: DSNCQKUYZOSARM-ZZXKWVIFSA-N
    • SMILES: OCC1C(O)C(O)C(O)C(OC(/C=C/C2C=CC(O)=CC=2)=O)O1

Computed Properties

  • Exact Mass: 326.10016753Da
  • Monoisotopic Mass: 326.10016753Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.555
  • Topological Polar Surface Area: 137Ų
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